Ethyl 2-[(4-{[(dimethylamino)carbonyl]oxy}-5-methoxy-2-pyrimidinyl)sulfanyl]acetate
Overview
Description
Ethyl 2-[(4-{[(dimethylamino)carbonyl]oxy}-5-methoxy-2-pyrimidinyl)sulfanyl]acetate is a useful research compound. Its molecular formula is C12H17N3O5S and its molecular weight is 315.35 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
This compound is a key intermediate in the synthesis of complex molecular structures, demonstrating its utility in organic synthesis. For instance, it plays a crucial role in the transformation of dimethyl acetone-1,3-dicarboxylate into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, highlighting its significance in the creation of pyrimidinyl derivatives with potential biological activities (Žugelj et al., 2009). Similarly, its involvement in the synthesis of 4-Hydroxy-2-pyridone through condensation and cyclization processes underscores its versatility in generating pharmacologically relevant structures (Chen et al., 2013).
Heterocyclic Chemistry
This compound serves as a foundation for the creation of heterocyclic systems, such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other pyrimidine derivatives, illustrating its utility in developing compounds that may serve as leads for drug discovery (Selič et al., 1997). The molecular conformation studies of related compounds, such as dimethyl (Z)-1-[5-dimethylamino-2-methoxy-3-methyl-4(3H)-oxo-6-pyrimidinylamino]-ethylene-1,2-dicarboxylate, provide further evidence of the compound's utility in elucidating structural and functional relationships within chemical and biological systems (Low et al., 1996).
Nucleophilic Substitution Reactions
Research on ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate, a related compound, demonstrates the potential of Ethyl 2-[(4-{[(dimethylamino)carbonyl]oxy}-5-methoxy-2-pyrimidinyl)sulfanyl]acetate in facilitating nucleophilic substitution reactions. These reactions are foundational in organic synthesis, allowing for the introduction of various functional groups and further modification of the chemical structure (Shadbolt & Ulbricht, 1967).
Properties
IUPAC Name |
ethyl 2-[4-(dimethylcarbamoyloxy)-5-methoxypyrimidin-2-yl]sulfanylacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O5S/c1-5-19-9(16)7-21-11-13-6-8(18-4)10(14-11)20-12(17)15(2)3/h6H,5,7H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANFOWYMTTBXSRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC=C(C(=N1)OC(=O)N(C)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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